(1,1-Dioxido-2-isothiazolidinyl)acetaldehyde

• Molecular Formula: C5H9NO3S
• Molecular Weight: 163.20 g/mol
• IUPAC Name: 2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetaldehyde
• InChI: InChI=1S/C5H9NO3S/c7-4-3-6-2-1-5-10(6,8)9/h4H,1-3,5H2
• InChI Key: SGFMSKCHIWRPQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)CC=O

Description

(1,1-Dioxido-2-isothiazolidinyl)acetaldehyde is a useful research compound. Its molecular formula is C5H9NO3S and its molecular weight is 163.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[2,2-bis(methyloxy)ethyl]isothiazolidine 1,1-dioxide (1.00 g, 4.77 mmol) in acetone (5 mL) was added hydrochloric acid (600 μL, 1 M aqueous, 0.600 mmol). The reaction mixture was heated at 60° C. for 10 hours, then cooled to room temperature. The excess acetone was removed in vacuo and the resulting residue was partitioned between water and dichloromethane. The organic layer was separated and dried over sodium sulfate. Filtration and concentration, followed by flash chromatography (0 to 5%, methanol in dichloromethane) provided (1,1-dioxido-2-isothiazolidinyl)acetaldehyde as a brown oil. 1H NMR (400 MHz, CDCl3) δ 9.64 (s, 1 H), 3.91 (s, 2 H), 3.39 (m, 2 H), 3.20 (t, J=7.7 Hz, 2 H), 2.44 (m, 2 H).